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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

trimethylsilyl glycerol ethers, with a primary focus on the fully derivatized compound, 1,2,3-

tris(trimethylsilyloxy)propane. This document details the compound's known physical and

chemical characteristics, outlines experimental protocols for its synthesis and analysis, and

presents logical workflows for its application in research settings.

Introduction to Trimethylsilyl Glycerol Ethers
Glycerol, a fundamental triol in biochemistry, possesses low volatility due to its extensive

hydrogen bonding network. To facilitate analysis by gas chromatography (GC), the hydroxyl

groups of glycerol are often derivatized to form more volatile compounds. Trimethylsilylation is

a widely employed technique that replaces the active hydrogen of the hydroxyl groups with a

trimethylsilyl (TMS) group, significantly increasing the compound's volatility and thermal

stability. The resulting trimethylsilyl glycerol ethers, particularly the fully substituted 1,2,3-

tris(trimethylsilyloxy)propane, are amenable to GC and GC-mass spectrometry (GC-MS)

analysis.
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The fully silylated derivative of glycerol, 1,2,3-tris(trimethylsilyloxy)propane, is the most

common and well-characterized of the trimethylsilyl glycerol ethers. A summary of its key

physicochemical properties is presented below.

Property Value Source

Chemical Name
1,2,3-

tris(trimethylsilyloxy)propane
[1]

Synonyms

Trimethylsilyl ether of glycerol,

Glycerol tris(trimethylsilyl)

ether, TMS-Glycerol

[2][3]

CAS Number 6787-10-6 [2][4]

Molecular Formula C₁₂H₃₂O₃Si₃ [1][2]

Molecular Weight 308.64 g/mol [1][2]

Boiling Point
240.3 ± 25.0 °C at 760 mmHg

(Predicted)
[4]

78-81 °C at 2 Torr [2]

Density 0.9 ± 0.1 g/cm³ (Predicted) [4]

Refractive Index 1.418 (Predicted) [4]

Kinematic Viscosity 2.871 mm²/s at 20 °C [5]

Vapor Pressure
0.1 ± 0.5 mmHg at 25 °C

(Predicted)
[4]

Flash Point 90.7 ± 23.6 °C (Predicted) [4]

LogP 3.90950 [4]

Experimental Protocols
The synthesis and analysis of trimethylsilyl glycerol ethers are standard procedures in many

analytical laboratories. Detailed methodologies for these key experiments are provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylsilyl-ether-of-glycerol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2497026.aspx
https://www.chembk.com/en/chem/1,2,3-tris-(trimethylsilanyloxy)-propane
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2497026.aspx
https://wap.guidechem.com/dictionary/en/6787-10-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylsilyl-ether-of-glycerol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2497026.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylsilyl-ether-of-glycerol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2497026.aspx
https://wap.guidechem.com/dictionary/en/6787-10-6.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2497026.aspx
https://wap.guidechem.com/dictionary/en/6787-10-6.html
https://wap.guidechem.com/dictionary/en/6787-10-6.html
https://vdoc.pub/documents/pure-organometallic-and-organononmetallic-liquids-binary-liquid-mixtures-landolt-bornstein-4ra1s0ed14n0
https://wap.guidechem.com/dictionary/en/6787-10-6.html
https://wap.guidechem.com/dictionary/en/6787-10-6.html
https://wap.guidechem.com/dictionary/en/6787-10-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8581207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 1,2,3-Tris(trimethylsilyloxy)propane
The synthesis of 1,2,3-tris(trimethylsilyloxy)propane is typically achieved through the silylation

of glycerol. A common method involves the use of a mixture of hexamethyldisilazane (HMDS)

and trimethylchlorosilane (TMSCl) in a pyridine solvent.

Materials:

Glycerol

Hexamethyldisilazane (HMDS)

Trimethylchlorosilane (TMSCl)

Pyridine (anhydrous)

Inert solvent (e.g., Dichloromethane, Diethyl ether)

Anhydrous sodium sulfate

Saturated aqueous sodium bicarbonate solution

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve glycerol in anhydrous pyridine.

To this solution, add a silylating reagent mixture. A common mixture consists of

hexamethyldisilazane and trimethylchlorosilane, often in the presence of pyridine.[6] For a

robust reaction, a pre-mixed silylating agent of HMDS, TMSCl, and pyridine (e.g., in a 3:1:9

mass ratio) can be added to the glycerol sample.[6]

The reaction is typically stirred at room temperature. For less reactive or hindered alcohols,

gentle warming (40-50 °C) can be applied to accelerate the reaction.[7]

The reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC) to ensure the complete derivatization of all three hydroxyl groups. The
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formation of a white precipitate of ammonium chloride is indicative of the reaction

proceeding.[6]

Upon completion, the reaction mixture is diluted with an inert solvent such as diethyl ether or

dichloromethane.

The mixture is then washed with a saturated aqueous solution of sodium bicarbonate to

neutralize any excess acid and remove water-soluble byproducts.

The organic layer is separated, dried over anhydrous sodium sulfate, and filtered.

The solvent is removed under reduced pressure using a rotary evaporator to yield the crude

1,2,3-tris(trimethylsilyloxy)propane.

For high purity, the product can be further purified by vacuum distillation.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
The primary application of converting glycerol to its trimethylsilyl ether is to enable its analysis

by GC-MS.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a split/splitless injector and a flame ionization detector

(FID) or a mass spectrometer (MS).

Column: A non-polar capillary column, such as a DB-5MS (60m x 0.25mm x 0.25µm), is

suitable for separating the silylated glycerol.[8]

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250 °C.[8]

Oven Temperature Program: An initial temperature of around 100-120 °C, held for a few

minutes, followed by a ramp up to 280 °C. For example, hold at 120 °C for 2 minutes, then

ramp at 2 °C/min to 190 °C and hold for 15 minutes, and finally ramp at 20 °C/min to 280 °C

and hold for 15 minutes.[8]
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MS Detector:

Ionization Mode: Electron Ionization (EI).[8]

Ion Source Temperature: 230 °C.[8]

Scan Mode: Full scan (SCAN) for identification and selected ion monitoring (SIM) for

quantification.[8]

Sample Preparation for GC-MS:

A small, accurately weighed sample containing glycerol (e.g., 0.50 g) is placed in a vial.[6]

A silylating reagent (e.g., 2.00 g of a 3:1:9 mass ratio of HMDS:TMSCl:pyridine) is added.[6]

The vial is sealed, agitated for approximately 5 minutes, and allowed to incubate at room

temperature for 30 minutes.[6]

The mixture is then centrifuged to pellet the ammonium chloride precipitate.[6]

The clear supernatant is carefully transferred to an autosampler vial for GC-MS analysis.[6]

[8]

Mandatory Visualizations
The following diagrams illustrate the key processes involved in the synthesis and analysis of

trimethylsilyl glycerol ethers.
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Caption: Synthesis workflow for 1,2,3-tris(trimethylsilyloxy)propane.
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Caption: Analytical workflow for glycerol using GC-MS after silylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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